N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[2-(2-pyrazol-1-yl-1,3-thiazol-4-yl)ethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C18H20N4OS2/c23-16(18(7-1-2-8-18)15-5-3-12-24-15)19-10-6-14-13-25-17(21-14)22-11-4-9-20-22/h3-5,9,11-13H,1-2,6-8,10H2,(H,19,23)
• InChI Key: VTDXGKJOFSPZPV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NCCC3=CSC(=N3)N4C=CC=N4
• Molecular Formula: C18H20N4OS2
• Molecular Weight: 372.5 g/mol

Description

N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C18H20N4OS2 and its molecular weight is 372.51. The purity is usually 95%.
BenchChem offers high-quality N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(2-(1H-pyrazol-1-yl)thiazol-4-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis

Research in heterocyclic chemistry involves the synthesis of complex molecules that contain rings with at least one atom other than carbon. These compounds are significant due to their applications in drug development and materials science. For example, the synthesis of thiophenylhydrazonoacetates has been explored for creating a range of heterocyclic derivatives, including pyrazole, isoxazole, and pyrimidine, among others, showcasing the versatility of thiophene-based compounds in synthesizing diverse heterocyclic structures (Mohareb et al., 2004).

Antitumor Activity

Compounds incorporating the thiophene moiety have been synthesized and evaluated for their potential antitumor activities. For instance, a series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety demonstrated promising antitumor activities against hepatocellular carcinoma cell lines, highlighting the potential of such compounds in cancer therapy (Gomha et al., 2016).

Antimicrobial and Anticancer Properties

The development of novel thiophene, pyrimidine, and pyrazole derivatives has been a focus of research due to their antimicrobial and anticancer properties. These compounds have shown inhibitory effects on various cancer cell lines, indicating their potential as anticancer agents (Albratty et al., 2017).

Novel Syntheses and Biological Evaluations

The exploration of new synthetic routes to create heterocyclic compounds derived from thiophene-based precursors has led to the discovery of compounds with significant antitumor activities. These studies not only provide insights into the synthetic versatility of thiophene derivatives but also highlight their potential in medicinal chemistry for developing new therapeutic agents (Shams et al., 2010).